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A Technical Guide to Methyl 5-methoxy-1H-
indole-3-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and a representative synthetic workflow for methyl 5-methoxy-1H-indole-3-carboxylate. This

indole derivative is a valuable building block in medicinal chemistry and drug discovery, serving

as a key intermediate in the synthesis of various biologically active molecules.[1]

Molecular Structure and Properties
Methyl 5-methoxy-1H-indole-3-carboxylate possesses the chemical formula C₁₁H₁₁NO₃.[1]

Its structure consists of a bicyclic indole core, with a methoxy group substituted at the 5-

position and a methyl carboxylate group at the 3-position.

Quantitative Molecular Data
The key quantitative properties of methyl 5-methoxy-1H-indole-3-carboxylate are

summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₁₁H₁₁NO₃ PubChem[1]

Molecular Weight 205.21 g/mol PubChem[1][2]

IUPAC Name
methyl 5-methoxy-1H-indole-3-

carboxylate
PubChem[1]

CAS Number 172595-68-5 PubChem[1]

Canonical SMILES
COC1=CC2=C(C=C1)NC=C2

C(=O)OC
PubChem[3]

InChIKey
ODBFYEWPUQVAKY-

UHFFFAOYSA-N
PubChem[1]

Synthetic Workflow: Fischer-Speier Esterification
The synthesis of methyl 5-methoxy-1H-indole-3-carboxylate can be achieved through

various synthetic routes. A common and straightforward method is the Fischer-Speier

esterification of 5-methoxy-1H-indole-3-carboxylic acid. This acid-catalyzed reaction utilizes an

excess of methanol to drive the equilibrium towards the formation of the methyl ester. While the

following protocol is based on the synthesis of the related methyl indole-3-carboxylate, the

principles are directly applicable.[2]

Experimental Protocol:
A detailed experimental protocol for a similar Fischer-Speier esterification is outlined below[2]:

Reaction Setup: To a round-bottom flask containing 5-methoxy-1H-indole-3-carboxylic acid,

add anhydrous methanol, which serves as both a reactant and a solvent. Introduce a

magnetic stir bar.

Acid Catalysis: While stirring, slowly add a catalytic amount of concentrated sulfuric acid to

the mixture. This addition is exothermic and should be performed with caution.

Reaction Progression: Heat the mixture to reflux and monitor the reaction's progress using

an appropriate technique, such as thin-layer chromatography (TLC).
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Work-up and Purification:

After the reaction is complete, allow the mixture to cool to room temperature.

Quench the reaction by carefully pouring the mixture into ice-cold water, which may cause

the product to precipitate.

Neutralize the aqueous mixture with a saturated solution of sodium bicarbonate until the

pH is approximately 7-8.

Extract the product from the aqueous layer using a suitable organic solvent, such as ethyl

acetate.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the

crude product.

Final Purification: The crude methyl 5-methoxy-1H-indole-3-carboxylate can be further

purified by recrystallization from an appropriate solvent system to obtain the final product.

The following diagram illustrates the logical workflow for the synthesis of methyl 5-methoxy-
1H-indole-3-carboxylate via Fischer-Speier esterification.
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Caption: Logical workflow for the synthesis of methyl 5-methoxy-1H-indole-3-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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